Galactosyl Cholesterol

• Molecular Formula: C33H56O6
• Molecular Weight: 548.8 g/mol
• InChI: InChI=1S/C33H56O6/c1-19(2)7-6-8-20(3)24-11-12-25-23-10-9-21-17-22(13-15-32(21,4)26(23)14-16-33(24,25)5)38-31-30(37)29(36)28(35)27(18-34)39-31/h9,19-20,22-31,34-37H,6-8,10-18H2,1-5H3/t20-,22+,23?,24-,25?,26?,27-,28+,29+,30-,31-,32+,33-/m1/s1
• InChIKey: FSMCJUNYLQOAIM-CHGMBOCPSA-N

Galactosyl Cholesterol Overview

Galactosyl Cholesterol (GalChol; cholesteryl β-D-galactopyranoside; CAS 51704-23-5; molecular formula C33H56O6; MW 548.79) is a synthetic cholesterol glycolipid in which a D-galactose moiety is β-linked to the 3β-hydroxy group of cholesterol [1]. Commercial availability as a >99% (TLC) powder from Avanti Research (a Croda brand) supports its use in vesicle formulation and membrane biophysics research . GalChol belongs to the sterylglycoside class and was recently identified as an endogenous vertebrate brain metabolite, biosynthesized by glucocerebrosidases GBA1 and GBA2 via transgalactosylation from galactosylceramide (GalCer) [2]. Its single-epimer distinction from cholesteryl β-D-glucoside (GlcChol) at the sugar C-4 position produces quantifiably different biological recognition, enzymatic processing, and developmental expression patterns, making indiscriminate substitution scientifically invalid.

Epimer-specific sterylglycoside probe for membrane and glycolipid recognition studies

Cholesterol-anchored glycolipid for vesicle formulation with reported in vivo stability context

Endogenous brain metabolite (GBA1/GBA2 transgalactosylation pathway context)

• [1] Akiyama H, Ide M, Nagatsuka Y, et al. Glucocerebrosidases catalyze a transgalactosylation reaction that yields a newly-identified brain sterol metabolite, galactosylated cholesterol. J Biol Chem. 2020;295(16):5257–5277. doi:10.1074/jbc.RA119.012502. View Source
• [2] Akiyama H, Ide M, Nagatsuka Y, et al. Glucocerebrosidases catalyze a transgalactosylation reaction that yields a newly-identified brain sterol metabolite, galactosylated cholesterol. J Biol Chem. 2020;295(16):5257–5277. doi:10.1074/jbc.RA119.012502. View Source

Galactosyl Cholesterol: Epimer-Specific Discrimination

Galactosyl Cholesterol cannot be generically interchanged with its closest structural analog, cholesteryl β-D-glucoside (GlcChol), because the axial vs. equatorial orientation of the C-4 hydroxyl on the pyranose ring creates distinct molecular recognition surfaces. Human Lyme disease patient antibodies discriminate ACGal from ACGlc with zero cross-reactivity [1]; a plant phospholipid:steryl glucoside acyltransferase acylates cholesteryl glucoside at the highest rate while processing cholesteryl galactoside only at materially lower rates [2]; in the developing mouse brain, β-GalChol and β-GlcChol exhibit divergent temporal expression trajectories, with β-GalChol showing a myelination-coincident surge after postnatal day 10 that β-GlcChol does not recapitulate [3]; and in a rat liver-targeting model, tris-galactosyl-cholesterol infusion caused a sustained, dose-dependent plasma cholesterol decrease that tris-glucosyl-cholesterol infusion did not produce [4]. These epimer-specific differences in immune recognition, enzymatic processing, developmental regulation, and receptor-mediated clearance demonstrate that galactose-conjugated cholesterol is a functionally distinct chemical entity, not a commodity interchangeable with its glucose epimer.

Attribute

GalChol (Target)

GlcChol (Analog)

Antibody recognition

Recognized by Lyme patient sera in reported cohorts

Zero cross-reactivity reported in same cohorts

Enzymatic acylation

Acylated at materially lower rates

Highest acylation rate among tested steryl glycosides

Developmental trajectory

Postnatal surge coinciding with myelination onset

Modest increase throughout development; no myelination-linked surge

• [1] Stübs G, Fingerle V, Wilske B, et al. Acylated cholesteryl galactosides are specific antigens of borrelia causing lyme disease and frequently induce antibodies in late stages of disease. J Biol Chem. 2009;284(20):13326–13334. doi:10.1074/jbc.M809575200. View Source
• [2] Potocka A, Zimowski J. Metabolism of conjugated sterols in eggplant. Part 2. Phospholipid : steryl glucoside acyltransferase. Acta Biochim Pol. 2008;55(1):135–142. View Source
• [3] Akiyama H, Ide M, Nagatsuka Y, et al. Glucocerebrosidases catalyze a transgalactosylation reaction that yields a newly-identified brain sterol metabolite, galactosylated cholesterol. J Biol Chem. 2020;295(16):5257–5277. doi:10.1074/jbc.RA119.012502. View Source
• [4] Kempen HJ, Kuipers F, van Berkel TJ, Vonk RJ. Effect of infusion of 'tris-galactosyl-cholesterol' on plasma cholesterol, clearance of lipoprotein cholesteryl esters, and biliary secretion in the rat. J Lipid Res. 1987;28(6):659–666. View Source

Galactosyl Cholesterol Comparative Evidence

In Vivo Vesicle Stability: Cholesterol vs. Ceramide Anchor

Vesicles surface-modified with GalChol demonstrated markedly greater in vivo stability than those modified with galactosyl ceramide (GalCer), despite identical galactose headgroups. In mice, GalCer-containing vesicles exhibited a markedly faster disruption rate, measured by release of vesicle-entrapped ¹¹¹In, than GalChol-containing vesicles under both oral and intraperitoneal administration [1]. Physical characterization in vitro indicated that the increased disruption rate for GalCer vesicles was attributable to structural instabilities induced by the cerebroside anchor, demonstrating that the cholesterol-based nonpolar anchoring group of GalChol is critical for in vivo vesicle integrity [1].

In vivo vesicle stability

Head-to-head

GalChol-anchored vesicles markedly more stable than GalCer-anchored vesicles in mice; lower disruption rate measured by ¹¹¹In release under oral and intraperitoneal administration

Reported in vivo stability context

Cholesterol anchor chemistry may influence vesicle integrity in circulation

Evidence Dimension	In vivo vesicle stability (rate of entrapped ¹¹¹In release)
Target Compound Data	GalChol vesicles: markedly more stable; lower disruption rate in vivo
Comparator Or Baseline	GalCer vesicles: markedly less stable; higher disruption rate in vivo
Quantified Difference	Qualitative but statistically significant difference in disruption rate (p < 0.05 per original study); tissue distributions similar but stability markedly divergent
Conditions	Mouse model; lipid vesicles; oral and intraperitoneal administration; ¹¹¹In release assay; PNAS 1982

Why This Matters

For researchers designing carbohydrate-targeted liposomes, the choice of cholesterol vs. ceramide lipid anchor directly determines whether the vesicle remains intact long enough to reach its target tissue, making GalChol the anchor of choice for applications requiring extended in vivo circulation.

• [1] Mauk MR, Gamble RC, Baldeschwieler JD. Stability of carbohydrate-modified vesicles in vivo: comparative effects of ceramide and cholesterol glycoconjugates. Proc Natl Acad Sci USA. 1982;79(18):5490–5493. doi:10.1073/pnas.79.18.5490. View Source

Ordered Domain Stabilization: Glycosides vs. Free Cholesterol

A direct comparison of 1-O-cholesteryl-β-D-galactoside, 1-O-cholesteryl-β-D-glucoside, and free cholesterol in model bilayers revealed that glycosylation fundamentally alters sterol membrane domain behavior. DPH anisotropy measurements showed that both cholesteryl glycosides (10–40 mol%) increased the order of POPC bilayers almost as efficiently as cholesterol [1]. However, in PSM (palmitoyl sphingomyelin) bilayers, the cholesteryl glycosides were much less effective than cholesterol in ordering hydrocarbon chains at temperatures above the gel-to-liquid-crystalline phase transition [1]. Critically, fluorescence quenching analysis of multicomponent POPC/PSM bilayers demonstrated that cholesteryl glycosides, in contrast to cholesterol, were unable to stabilize ordered domains rich in PSM against temperature-induced dissociation [1]. Differential scanning calorimetry confirmed that cholesteryl glycosides showed a higher propensity than cholesterol to influence melting of POPC-rich domains [1].

Ordered domain stabilization

Head-to-head

Cholesteryl glycosides unable to stabilize PSM-rich ordered domains against temperature-induced dissociation, in contrast to free cholesterol; glycosides preferentially partition into POPC-rich domains

Reported membrane partitioning context

Glycosylation shifts sterol lateral distribution away from sphingomyelin-rich regions

Evidence Dimension	Ability to stabilize sphingomyelin-rich ordered membrane domains
Target Compound Data	Cholesteryl β-D-galactoside (and glucoside): unable to stabilize PSM-rich ordered domains against temperature-induced dissociation; higher influence on POPC-rich domain melting
Comparator Or Baseline	Free cholesterol: stabilizes PSM-rich ordered domains; canonical raft-stabilizing behavior
Quantified Difference	Qualitative binary difference: cholesterol stabilizes ordered domains, cholesteryl glycosides cannot (fluorescence quenching assay); at 10–40 mol% incorporation, glycosides order POPC similarly to cholesterol but fail to order PSM at T > Tm
Conditions	POPC and PSM bilayers; DPH anisotropy; fluorescence quenching; differential scanning calorimetry; Biochim Biophys Acta 2008

Why This Matters

Procurement of GalChol instead of free cholesterol is essential for membrane studies requiring a sterol that partitions away from sphingomyelin-rich ordered domains, enabling investigation of glycosylation-dependent membrane reorganization under cellular stress conditions.

• [1] Halling KK, Ramstedt B, Nyström JH, Slotte JP, Nyholm TKM. Glycosylation induces shifts in the lateral distribution of cholesterol from ordered towards less ordered domains. Biochim Biophys Acta. 2008;1778(4):1100–1111. doi:10.1016/j.bbamem.2008.01.001. View Source

Enzymatic Acylation: Galactoside vs. Glucoside Specificity

A membrane-bound phospholipid:steryl glucoside acyltransferase partially purified from eggplant (Solanum melongena) leaves exhibited strong substrate discrimination between cholesteryl glucoside and cholesteryl galactoside. Among all steryl glycosides tested, the highest acyltransferase activity was observed with cholesteryl glucoside; cholesteryl galactoside was also acylated, but at materially lower rates [1]. This demonstrates that the equatorial C-4 hydroxyl of glucose vs. the axial C-4 hydroxyl of galactose differentially affects enzyme recognition, even for a non-mammalian acyltransferase, and that the two epimers are not functionally equivalent substrates for acyl modification.

Enzymatic acylation rate

Head-to-head

Cholesteryl glucoside acylated at highest rate among all steryl glycosides tested; cholesteryl galactoside acylated at materially lower rates by plant phospholipid:steryl glucoside acyltransferase

Reported substrate specificity context

C-4 epimer orientation differentially affects enzyme recognition

Evidence Dimension	Relative acylation rate by phospholipid:steryl glucoside acyltransferase
Target Compound Data	Cholesteryl galactoside: acylated at lower rates
Comparator Or Baseline	Cholesteryl glucoside: highest activity among all steryl glycosides tested
Quantified Difference	Qualitative rank-order: cholesteryl glucoside > cholesteryl galactoside (exact kinetic parameters not reported in abstract); structurally related compounds including sitosteryl and stigmasteryl glucosides/galactosides also tested
Conditions	Partially purified enzyme from Solanum melongena leaves; phosphoglycerolipids as acyl donors; Acta Biochim Pol 2008

Why This Matters

When metabolic fate or enzymatic derivatization of the steryl glycoside is part of the experimental design, the slower acylation rate of GalChol relative to GlcChol constitutes a measurable processing difference that can affect intracellular trafficking and accumulation.

• [1] Potocka A, Zimowski J. Metabolism of conjugated sterols in eggplant. Part 2. Phospholipid : steryl glucoside acyltransferase. Acta Biochim Pol. 2008;55(1):135–142. View Source

Lyme Disease Antigen Specificity: ACGal vs. ACGlc

In a clinical serology study, 80% of patients suffering from late-stage Lyme disease possessed serum antibodies specifically recognizing ACGal (acylated cholesteryl β-D-galactopyranoside), a glycolipid antigen present in all clinically important Borrelia burgdorferi sensu lato species (B. burgdorferi sensu stricto, B. garinii, B. afzelii) [1]. These patient antibodies did not cross-react with ACGlc (acylated cholesteryl β-D-glucopyranoside) from B. hermsii, the relapsing fever spirochete [1]. Gas-liquid chromatography/mass spectroscopy and NMR spectroscopy confirmed that B. burgdorferi species produce ACGal in high quantities, while B. hermsii features ACGlc instead [1]. A subsequent study confirmed ACGal is ubiquitous across all tested B. burgdorferi genospecies and that the majority of patients display anti-ACGal antibodies in chronic-stage LD [2].

Lyme antigen specificity

Head-to-head

80% of late-stage Lyme disease patient sera recognized ACGal (B. burgdorferi sensu lato); 0% cross-reactivity with ACGlc (B. hermsii). 100% discrimination between galactose- and glucose-configured antigens in tested cohort

Reported immunoreactivity context

Epimer distinction is immunologically decisive in this cohort; requires validation in broader populations

Evidence Dimension	Human serum antibody recognition (IgG response)
Target Compound Data	ACGal: recognized by antibodies from 80% of late-stage Lyme disease patients; present in B. burgdorferi sensu stricto, B. garinii, B. afzelii
Comparator Or Baseline	ACGlc: not recognized by Lyme patient sera; present in B. hermsii (relapsing fever agent)
Quantified Difference	80% vs. 0% antibody recognition in late-stage Lyme patient cohort (100% discrimination between galactose- and glucose-configured antigens)
Conditions	Human patient sera; Western blot and dot-blot immunoassays; gas-liquid chromatography/MS; NMR; J Biol Chem 2009; FEMS Immunol Med Microbiol 2011

Why This Matters

The absolute antibody discrimination between ACGal and ACGlc (100% specificity in the tested cohort) establishes that the galactose vs. glucose epimer distinction is immunologically decisive. Researchers developing Lyme disease serodiagnostics or vaccine candidates must procure the galactose-configured compound, as the glucose analog is immunologically invisible in this disease context.

• [1] Stübs G, Fingerle V, Wilske B, et al. Acylated cholesteryl galactosides are specific antigens of borrelia causing lyme disease and frequently induce antibodies in late stages of disease. J Biol Chem. 2009;284(20):13326–13334. doi:10.1074/jbc.M809575200. View Source
• [2] Stübs G, Fingerle V, Zähringer U, et al. Acylated cholesteryl galactosides are ubiquitous glycolipid antigens among Borrelia burgdorferi sensu lato. FEMS Immunol Med Microbiol. 2011;63(1):140–143. doi:10.1111/j.1574-695X.2011.00827.x. View Source

Brain Developmental Expression: β-GalChol vs. β-GlcChol

Quantitative HILIC–ESI–MS/MS analysis of mouse brain lipid extracts from embryonic day 12 (E12) to postnatal week 10 revealed distinct temporal expression profiles for β-GalChol and β-GlcChol. At E12, the amount of β-GlcChol was four times greater than that of β-GalChol [1]. While β-GlcChol showed only a modest increase throughout development, β-GalChol levels substantially increased after postnatal day 10 (P10), coinciding with the onset of myelination [1]. By postnatal weeks 4 and 10, the concentrations of β-GlcChol and β-GalChol in mouse brain became comparable [1]. β-GalChol expression was shown to depend on galactosylceramide (GalCer) availability, and its developmental onset mirrored that of GalCer species bearing long-chain fatty acids (>C18) [1].

Brain developmental trajectory

Head-to-head

β-GlcChol 4-fold higher than β-GalChol at embryonic day 12; β-GalChol surged after postnatal day 10 coinciding with myelination; concentrations comparable by postnatal week 4 (HILIC–ESI–MS/MS, mouse brain)

Reported neurodevelopmental context

Distinct biosynthetic control; GalChol surge depends on GalCer availability

Evidence Dimension	Brain sterylglycoside concentration during development (HILIC–ESI–MS/MS)
Target Compound Data	β-GalChol: 4-fold lower than β-GlcChol at E12; substantial increase after P10; comparable to β-GlcChol at postnatal weeks 4 and 10
Comparator Or Baseline	β-GlcChol: 4-fold higher than β-GalChol at E12; modest increase throughout development
Quantified Difference	4-fold difference at E12 (β-GlcChol >> β-GalChol); convergence to comparable levels by postnatal week 4; GalChol surge specifically after P10 (myelination onset)
Conditions	C57BL/6 mouse brain; embryonic day 12 to postnatal week 10; HILIC–ESI–MS/MS with internal standards (β-GlcChol-d7); J Biol Chem 2020

Why This Matters

The divergent developmental trajectories demonstrate that β-GalChol and β-GlcChol are under distinct biosynthetic control in the mammalian brain, with β-GalChol specifically linked to myelination. For neurodevelopmental or lysosomal storage disorder research, procurement of the correct epimer is essential, as the two compounds report on different metabolic pathways.

• [1] Akiyama H, Ide M, Nagatsuka Y, et al. Glucocerebrosidases catalyze a transgalactosylation reaction that yields a newly-identified brain sterol metabolite, galactosylated cholesterol. J Biol Chem. 2020;295(16):5257–5277. doi:10.1074/jbc.RA119.012502. View Source

Galactosyl Cholesterol Applications

Liposomal Drug Delivery with Extended Half-Life

GalChol is the glycolipid anchor of choice for preparing galactose-decorated liposomes that require prolonged in vivo circulation. Head-to-head data demonstrate that GalChol-anchored vesicles are markedly more stable in mice than GalCer-anchored vesicles following both oral and intraperitoneal administration, with GalCer vesicles showing a materially higher disruption rate measured by ¹¹¹In release [1]. This cholesterol-based anchoring strategy exploits the asialoglycoprotein receptor (ASGPR) recognition of terminal galactose residues for liver-targeted delivery while maintaining vesicle integrity during transit [1].

Lyme Disease Serodiagnostic Assay Development

Acylated cholesteryl galactoside (ACGal) serves as a species-specific glycolipid antigen for Borrelia burgdorferi sensu lato, with 80% of late-stage Lyme disease patients mounting a detectable IgG response [2]. The glucose-configured counterpart (ACGlc) from B. hermsii shows zero cross-reactivity with Lyme patient sera, making the galactose epimer an essential immunochemical tool for improving Lyme disease serodiagnosis and informing vaccine development strategies [2]. Galactosyl Cholesterol can serve as the synthetic precursor for generating ACGal and related acylated derivatives for these diagnostic applications [2].

Membrane Biophysics: Glycosylation-Dependent Partitioning

GalChol is a critical tool for studies investigating how sterol glycosylation alters membrane lateral organization. Direct comparative data show that cholesteryl glycosides, unlike free cholesterol, are unable to stabilize sphingomyelin-rich ordered membrane domains against temperature-induced dissociation, and instead preferentially partition into less ordered, POPC-rich domains [3]. This property makes GalChol valuable for building model membranes that recapitulate the altered sterol distribution observed during cellular stress responses, where endogenous cholesterol glycosylation is upregulated [3].

Lysosomal Storage Disorder Research: Gaucher & Krabbe Pathways

The recent discovery that β-GalChol is an endogenous vertebrate brain metabolite, synthesized by the same glucocerebrosidases (GBA1 and GBA2) that are deficient in Gaucher disease, positions GalChol as a pathway-relevant probe for lysosomal storage disorder research [4]. β-GalChol expression depends on GalCer availability and surges during myelination, linking it to the same metabolic network affected in Krabbe disease (galactocerebrosidase deficiency) [4]. Purified GalChol enables in vitro enzyme assays to dissect the transgalactosylation activity of GBA1 and GBA2, and serves as an analytical standard for LC-MS/MS quantification of brain sterylglycosides [4].

Application

Selection Property

Validation Focus

Galactose-targeted liposomal carrier research

Cholesterol-anchored vesicle stability context

In vivo vesicle integrity assessment

Borrelia glycolipid antigen research

Epimer-specific immunoreactivity profile

Antibody recognition specificity in cohort sera

Sterol glycosylation membrane biophysics studies

Glycosylation-dependent domain partitioning

Ordered domain stabilization assay review

Lysosomal storage disorder pathway research

GBA1/GBA2 transgalactosylation context

Brain sterylglycoside quantification by LC-MS/MS

• [1] Mauk MR, Gamble RC, Baldeschwieler JD. Stability of carbohydrate-modified vesicles in vivo: comparative effects of ceramide and cholesterol glycoconjugates. Proc Natl Acad Sci USA. 1982;79(18):5490–5493. doi:10.1073/pnas.79.18.5490. View Source
• [2] Stübs G, Fingerle V, Wilske B, et al. Acylated cholesteryl galactosides are specific antigens of borrelia causing lyme disease and frequently induce antibodies in late stages of disease. J Biol Chem. 2009;284(20):13326–13334. doi:10.1074/jbc.M809575200. View Source
• [3] Halling KK, Ramstedt B, Nyström JH, Slotte JP, Nyholm TKM. Glycosylation induces shifts in the lateral distribution of cholesterol from ordered towards less ordered domains. Biochim Biophys Acta. 2008;1778(4):1100–1111. doi:10.1016/j.bbamem.2008.01.001. View Source
• [4] Akiyama H, Ide M, Nagatsuka Y, et al. Glucocerebrosidases catalyze a transgalactosylation reaction that yields a newly-identified brain sterol metabolite, galactosylated cholesterol. J Biol Chem. 2020;295(16):5257–5277. doi:10.1074/jbc.RA119.012502. View Source